1-methyl-4-{[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione

• IUPAC Name: 1-methyl-4-[[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl]-3H-1,4-benzodiazepine-2,5-dione
• InChI: InChI=1S/C20H18N4O3/c1-13-7-9-14(10-8-13)19-21-17(22-27-19)11-24-12-18(25)23(2)16-6-4-3-5-15(16)20(24)26/h3-10H,11-12H2,1-2H3
• InChI Key: MBEOFRMNZMXQOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NO2)CN3CC(=O)N(C4=CC=CC=C4C3=O)C
• Molecular Formula: C20H18N4O3
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

• The synthesis of benzodiazepines like 1-methyl-4-{[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione often involves complex organic reactions. A notable method includes the Ugi four-component condensation, followed by an acid-activated cyclization reaction (Keating & Armstrong, 1996).

Molecular Structure Analysis

• The molecular structure of similar benzodiazepines features fused six- and seven-membered rings linked to a chain, including five- and six-membered rings (isoxazoline and phenyl) via a methylene group. The seven-membered ring often displays a boat conformation (Dardouri et al., 2010).

Chemical Reactions and Properties

• Benzodiazepines undergo various chemical reactions, including condensation with benzonitrile oxide leading to specific derivatives, as observed in similar compounds (Chiaroni et al., 1995).

Physical Properties Analysis

• Physical properties of benzodiazepines can be characterized using various spectral methods, including IR, 1H NMR, and MS. These techniques help in understanding the structural aspects and the purity of the synthesized compounds (Kamble & Sudha, 2006).

Chemical Properties Analysis

• The chemical properties of benzodiazepines are influenced by the type and position of substituents on the core structure. Studies on similar compounds have shown that these properties are crucial in determining the compound's reactivity and potential applications (Sternbach, 1971).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzodiazepines act on the central nervous system as tranquilizers.

Safety and Hazards

Without specific studies on this compound, it’s difficult to provide detailed safety and hazard information. As with all chemicals, safe handling practices should be followed.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given its complex structure, it could be of interest in fields such as medicinal chemistry.